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Compound of Interest

Compound Name: (4-Aminooxan-4-yl)methanol

Cat. No.: B151668 Get Quote

For researchers and professionals engaged in drug development and chemical synthesis,

precise molecular data is paramount. This guide provides a focused examination of the

molecular weight of the compound (4-Aminooxan-4-yl)methanol, a heterocyclic building block

of interest in medicinal chemistry.

Molecular Identity and Weight
(4-Aminooxan-4-yl)methanol, also identified by its synonym (4-Aminotetrahydro-2H-pyran-4-

yl)methanol, is a chemical compound registered under the CAS number 720706-20-7[1][2].

Based on its atomic composition, the molecular formula for this compound has been

determined to be C6H13NO2[3][4][5][6].

The molecular weight, a critical parameter for stoichiometric calculations and analytical

procedures, has been consistently reported for this compound.

Parameter Value Source

Molecular Formula C6H13NO2
ChemBK[3], Ambeed[4], BLD

Pharm[5]

Molecular Weight 131.17 g/mol
ChemBK[3], Sigma-Aldrich,

Ambeed[4], BLD Pharm[5]

Alternate Molecular Weight 131.18 g/mol abcr Gute Chemie
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As detailed in the table, the widely accepted molecular weight for (4-Aminooxan-4-
yl)methanol is 131.17 g/mol [3][4][5]. A minor variation to 131.18 g/mol is also noted by some

suppliers. This slight difference is typically within the range of acceptable variance for standard

laboratory applications.

Logical Relationship of Compound Identification
The accurate determination of a compound's molecular weight is fundamentally dependent on

its verified chemical identity. The following diagram illustrates the logical workflow from

compound name to its precise molecular weight.

Compound Name
(4-Aminooxan-4-yl)methanol

CAS Number
720706-20-7

 is identified by Molecular Formula
C6H13NO2

 corresponds to Molecular Weight
131.17 g/mol

 results in 

Click to download full resolution via product page

Figure 1. Identification Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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